Cas no 6103-98-6 (2-Pyrrolidinone,3-(benzylamino)-5-methyl-1-phenyl-, trans- (8CI))

2-Pyrrolidinone,3-(benzylamino)-5-methyl-1-phenyl-, trans- (8CI) structure
6103-98-6 structure
Product Name:2-Pyrrolidinone,3-(benzylamino)-5-methyl-1-phenyl-, trans- (8CI)
CAS No:6103-98-6
MF:C15H21NO
MW:231.333344221115
CID:526922
PubChem ID:873576
Update Time:2025-04-19

2-Pyrrolidinone,3-(benzylamino)-5-methyl-1-phenyl-, trans- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,3-(benzylamino)-5-methyl-1-phenyl-, trans- (8CI)
    • cyclohexanecarboxamide, N-(3,5-dimethylphenyl)-
    • Inchi: 1S/C15H21NO/c1-11-8-12(2)10-14(9-11)16-15(17)13-6-4-3-5-7-13/h8-10,13H,3-7H2,1-2H3,(H,16,17)
    • InChI Key: ULQXNYQPJGIWAO-UHFFFAOYSA-N
    • SMILES: O=C(C1CCCCC1)NC1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 231.16243
  • Monoisotopic Mass: 231.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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